Ethyl 2,4-dioxo-4-(3,4,5-trimethoxyphenyl)butanoate

• IUPAC Name: ethyl 2,4-dioxo-4-(3,4,5-trimethoxyphenyl)butanoate
• InChI: InChI=1S/C15H18O7/c1-5-22-15(18)11(17)8-10(16)9-6-12(19-2)14(21-4)13(7-9)20-3/h6-7H,5,8H2,1-4H3
• InChI Key: URXCNLSJKURIJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CC(=O)C1=CC(=C(C(=C1)OC)OC)OC
• Molecular Formula: C15H18O7
• Molecular Weight: 310.30 g/mol

Description

Ethyl 2,4-dioxo-4-(3,4,5-trimethoxyphenyl)butanoate, also known as ethyl 3,4,5-trimethoxybenzoylacetate, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a derivative of the natural product known as trimethoxyphenethylamine, which is found in certain plants and has been studied for its psychoactive effects. This compound has been synthesized using various methods and has been shown to have interesting biochemical and physiological effects.

Scientific Research Applications

• Synthesis and Crystal Structure Analysis :

  • The synthesis of Schiff base derivatives, including compounds similar to Ethyl 2,4-dioxo-4-(3,4,5-trimethoxyphenyl)butanoate, involves characterizing them using techniques like NMR and X-ray diffraction. These compounds have been studied for their intermolecular interactions and molecular electrostatic potential maps (Chandini K. M. et al., 2022).
  • Ethyl {4-[(E)-2-(3,4,5-trimethoxyphenyl) vinyl]phenoxy}acetate, a derivative of 3,4,5-trimethoxy-4’-hydroxystilbene, was synthesized and its crystal structure analyzed. This research provides insight into the molecular arrangement and intermolecular interactions within the compound (L. Baolin et al., 2007).

• Chemical Reactions and Properties :

  • Research on the reaction of Ethyl 2,4-dioxo-4-ferrocenyl-butanoate with primary aromatic amines led to the creation of new ferrocene derivatives. This study contributes to the understanding of the chemical behavior and potential applications of such compounds in various fields (P. Prokop et al., 1999).
  • The study of the reaction of aryl azides with ethyl 3-oxo-4-(triphenylphosphoranylidene)butanoate under different conditions shows the formation of novel (1H-1,2,3-triazol-5-yl)acetic acids, demonstrating the compound's reactivity and potential for creating new chemical entities (N. Pokhodylo et al., 2009).

• Potential Biological Applications :

  • Compounds like 1-Substituted-3-(2,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrazoles, which are structurally related to this compound, were synthesized and tested for antimicrobial activity. Such studies indicate the potential of these compounds in medical applications, particularly as antimicrobial agents (S. M. Mohamed et al., 2006).